Cas no 139451-36-8 (1,3-Naphthalenedicarboxylic acid, 5-methyl-)

• Product Name: 1,3-Naphthalenedicarboxylic acid, 5-methyl-
• CAS No: 139451-36-8
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 1271441
• Update Time: 2024-08-03

1,3-Naphthalenedicarboxylic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedicarboxylic acid, 5-methyl-

• Inchi： 1S/C13H10O4/c1-7-3-2-4-9-10(7)5-8(12(14)15)6-11(9)13(16)17/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： GEQFCKVJDCSOMP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C(C)=CC=C2)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 230.0579

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 476.1±33.0 °C(Predicted)
• PSA: 74.6
• pka: 3.18±0.10(Predicted)